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Compound of Interest

Compound Name: Niloticin

Cat. No.: B1238920

Get Quote

Executive Summary
Niloticin is a bioactive tirucallane-type triterpenoid (C₃₀H₄₈O₃) primarily isolated from the

Meliaceae family, specifically Turraea nilotica and Aphanamixis polystachya. Unlike common

pentacyclic triterpenes, Niloticin possesses a tetracyclic dammarane-like skeleton with a

distinct side-chain modification.

This guide dissects the structural integrity, biosynthetic origin, and pharmacological

mechanisms of Niloticin.[1] It specifically addresses the critical disambiguation between

Niloticin (triterpenoid) and Niloticane (diterpene), a common error in automated database

scraping.

Chemical Identity & Structural Architecture[2][3][4]
Structural Classification
Niloticin belongs to the tirucallane class of triterpenoids. This skeleton is stereochemically

distinct from the euphane and dammarane series, primarily differing in the configuration at C-

20.

Molecular Formula: C₃₀H₄₈O₃
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Molecular Weight: 456.7 g/mol

Core Skeleton: Tetracyclic cyclopenta[a]phenanthrene ring system.

Key Functional Groups:

C-3 Carbonyl: A ketone functionality at position 3 of Ring A.

Side Chain (C-17): A characteristic side chain containing a 3,3-dimethyloxiran-2-yl moiety

(epoxide) and a hydroxyl group.

Stereochemistry: The tirucallane skeleton typically features a 20S configuration,

distinguishing it from the 20R euphane series.

Critical Disambiguation
Warning: In literature searches, "Niloticin" is frequently confused with "Niloticane."

Niloticin: C₃₀ triterpenoid from Turraea nilotica / Aphanamixis polystachya.

Niloticane: C₂₀ cassane diterpene from Acacia nilotica.

Implication: Ensure all spectral data and bioactivity assays reference the C₃₀ scaffold.

Isolation & Purification Protocol
The following protocol synthesizes established methodologies for isolating Niloticin from

Aphanamixis polystachya stem bark, ensuring high purity for structural analysis.

Extraction Workflow
Plant Material: Air-dried, powdered stem bark (1.0 kg).

Solvent Extraction: Maceration with Methanol (MeOH) x 3 days at room temperature.

Concentration: Rotary evaporation under reduced pressure to yield crude extract.

Partitioning: Suspend crude extract in water; partition successively with:
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n-Hexane (removes fats/waxes)

Ethyl Acetate (EtOAc) [Target Fraction]

n-Butanol (removes highly polar glycosides)

Chromatographic Purification[3][5]
Column Chromatography (CC): Silica gel (60-120 mesh).

Elution Gradient: n-Hexane : Ethyl Acetate (increasing polarity).

Isolation: Niloticin typically elutes at Hexane:EtOAc (85:15 to 80:20).

Recrystallization: Purify final fractions using MeOH/CHCl₃ to yield colorless needles.

Visualization: Isolation Logic
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Caption: Step-by-step bioassay-guided fractionation workflow for the isolation of Niloticin.

Structural Elucidation: Spectroscopic Signatures
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To validate the structure of Niloticin, researchers must look for specific diagnostic signals in

NMR and Mass Spectrometry.

Mass Spectrometry[3]
Technique: HRESIMS (High-Resolution Electrospray Ionization Mass Spectrometry).

Diagnostic Ion:m/z 457 [M+H]⁺ or 479 [M+Na]⁺ consistent with C₃₀H₄₈O₃.

NMR Diagnostics (500 MHz, CDCl₃)
The tirucallane skeleton is identified by the specific pattern of methyl groups and the side-chain

epoxide.

Structural
Feature

1H NMR Signal
(ppm)

Multiplicity
13C NMR
Signal (ppm)

Interpretation

Tertiary Methyls 0.80 - 1.30 Singlets (x5) 15.0 - 28.0

Characteristic of

tetracyclic

triterpene core.

Epoxide Proton ~2.70 - 2.90 Doublet/Multiplet ~60.0 - 65.0

Protons on the

oxirane ring (C-

23/C-24).

Oxymethine ~3.50 - 4.00 Multiplet ~70.0 - 75.0

C-21 or C-22

Hydroxyl group

attachment.

Ketone Carbon - - ~215.0 - 218.0
C-3 Carbonyl

(Ring A).

Olefinic Protons 5.20 - 5.40 Multiplet 118.0 - 145.0

C-7/C-8 or C-

24/C-25 double

bonds (if

present).

Note: Exact shifts vary slightly by solvent and concentration. The presence of the epoxide

signals upfield (2.7-2.9 ppm) is the primary differentiator from simple dammaranes.
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Biosynthetic Pathway[8][9][10][11]
Niloticin is derived from the Mevalonate (MVA) pathway. The cyclization of 2,3-oxidosqualene

is the divergence point. Unlike sterols (which go through cycloartenol in plants), triterpenoids

like Niloticin proceed through the dammarenyl cation.

Biosynthetic Logic
Precursor: Squalene (C₃₀).[2]

Epoxidation: Squalene Epoxidase forms 2,3-Oxidosqualene.

Cyclization: Oxidosqualene cyclases (OSCs) generate the tetracyclic Dammarenyl Cation.

Rearrangement: Backbone rearrangement (C-20 stereochemistry check) yields the

Tirucallane skeleton.

Functionalization: Cytochrome P450s (CYPs) perform downstream oxidations to install the

C-3 ketone and side-chain epoxide.

Visualization: Biosynthesis
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Caption: Proposed biosynthetic route from isoprenoid precursors to the functionalized Niloticin
scaffold.

Mechanism of Action & Pharmacology[13]
Niloticin exhibits a dual-action mechanism: Anti-inflammatory modulation via TLR4 antagonism

and Cytotoxic induction via mitochondrial apoptosis.

MD-2/TLR4 Antagonism
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Niloticin targets Myeloid Differentiation protein 2 (MD-2), the co-receptor for Toll-like Receptor

4 (TLR4).

Binding: Molecular docking reveals Niloticin binds to the hydrophobic pocket of MD-2.

Effect: Prevents Lipopolysaccharide (LPS) from docking.

Outcome: Inhibits dimerization of TLR4, blocking the downstream NF-κB signaling cascade.

This reduces pro-inflammatory cytokines (IL-6, TNF-α).

Apoptosis Induction (Oncology)
In cervical cancer (HeLa) cells, Niloticin triggers the intrinsic apoptotic pathway:

p53 Activation: Upregulates p53 tumor suppressor.

Bax/Bcl-2 Ratio: Increases pro-apoptotic Bax; decreases anti-apoptotic Bcl-2.

Mitochondrial Dysfunction: Causes release of Cytochrome C, activating Caspase-9 and

Caspase-3.

Visualization: Signaling Pathway
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Caption: Dual mechanism of action: TLR4 antagonism (anti-inflammatory) and p53-mediated

apoptosis (anticancer).

Quantitative Data Summary
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Biological Activity Cell Line / Target IC₅₀ / Effect Size Reference

Cytotoxicity
HeLa (Cervical

Cancer)
11.64 µM [1]

Cytotoxicity
MCF-10A (Normal

Epithelial)

83.31 µM (Low

Toxicity)
[1]

Anti-Inflammatory
LPS-induced

Macrophages

Significant reduction

in NO, IL-6 (p < 0.01)
[2]

Binding Affinity MD-2 Receptor
Docking Score: -7.2 to

-8.5 kcal/mol
[1, 2]

Antiviral
RSV (Respiratory

Syncytial Virus)
Active (Qualitative) [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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